Ethyl (6-oxopyridazin-1(6H)-yl)acetate
Overview
Description
Ethyl (6-oxopyridazin-1(6H)-yl)acetate, also known as Ethyl 6-oxo-Pyridazin-1-acetic Acid (EPAA), is an organic compound belonging to the pyridazinone family. It is a white crystalline solid with a molecular weight of 200.25 g/mol and a melting point of 173-174°C. EPAA is a versatile compound that is used in a variety of scientific research applications, including drug design, protein engineering and biochemistry.
Scientific Research Applications
Corrosion Inhibition
A study by Ghazoui et al. (2017) explored the effects of a pyridazine derivative, ethyl (6-methyl-3-oxopyridazin-2-yl) acetate, on mild steel corrosion in hydrochloric acid. This compound was found to significantly inhibit corrosion, with its efficiency increasing with concentration. The study also revealed that the compound acts as a mixed inhibitor and affects the charge transfer resistance and double-layer capacitance in corrosion processes (Ghazoui et al., 2017).
Structural and Theoretical Studies
Kalai et al. (2021) synthesized and characterized a new pyridazinone derivative, ethyl 2-(5-(4-methylbenzyl)-6-oxo-3-styrylpyridazin-1(6H)-yl)acetate. The study involved crystal structure analysis and various spectroscopic studies, providing insights into the stability and reactivity of this compound (Kalai et al., 2021).
Biological Activity
A paper by Gurevich et al. (2020) explored the synthesis and biological activity of ethyl 2-[8-Arylmethylidenehydrazino-3-methyl-7-(1-oxothietan-3-yl)xanth-1-yl]acetates. This study assessed the antiplatelet, anticoagulation, antioxidant, and anti-inflammatory activities of these compounds, identifying specific hydrazones with promising properties (Gurevich et al., 2020).
Synthesis and Analgesic Activity
Research conducted by Duendar et al. (2007) focused on the synthesis of ethyl (6-substituted-3(2H)-pyridazinone-2-yl)acetate derivatives and their analgesic and anti-inflammatory activity. This study provided insights into the structure-activity relationship of these compounds, noting their lower ulcerogenic effects compared to NSAIDs (Duendar et al., 2007).
properties
IUPAC Name |
ethyl 2-(6-oxopyridazin-1-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c1-2-13-8(12)6-10-7(11)4-3-5-9-10/h3-5H,2,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIRHWJVYWVLEGC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C(=O)C=CC=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl (6-oxopyridazin-1(6H)-yl)acetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-oxabicyclo[3.1.0]hex-3-ene-6-carboxylate](/img/structure/B1419801.png)
![1,4-Dithia-7-azaspiro[4.4]nonane hydrochloride](/img/structure/B1419806.png)
![Methyl 4-[4-(chloromethyl)-1,3-thiazol-2-yl]benzoate](/img/structure/B1419809.png)
![[4-(Chlorodifluoromethoxy)phenyl]methanol](/img/structure/B1419811.png)
![5,8-Dioxaspiro[3.4]octane-2-carboxylic acid](/img/structure/B1419818.png)
![3-[4-(2-Methoxyphenyl)piperazinyl]azetidine trihydrochloride](/img/structure/B1419820.png)
